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Compound of Interest

Compound Name: 4-bromobut-2-yn-1-ol

Cat. No.: B3046928

An In-depth Technical Guide to 4-bromobut-2-yn-1-ol: Safety, Handling, and MSDS
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety, handling, and Material Safety Data Sheet
(MSDS) information for 4-bromobut-2-yn-1-ol (CAS No: 13280-08-5). The information is
compiled for professionals in research and development who may be working with this
compound.

Chemical Identification and Physical Properties

4-bromobut-2-yn-1-ol is a combustible and hazardous liquid requiring careful handling. Below
Is a summary of its key chemical and physical properties.
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Property Value Source
IUPAC Name 4-bromobut-2-yn-1-ol [1112]
CAS Number 13280-08-5 [11[2]
Molecular Formula C4H5BroO [1]
Molecular Weight 148.99 g/mol [1]
Physical Form Liquid [2]
JAEJDMMPAMYPCZ-

InChl Key

UHFFFAOYSA-N

[2]

Hazard Identification and GHS Classification

4-bromobut-2-yn-1-ol is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The signal word for this chemical is

"Danger".[1][2]

Hazard Class Category Hazard Statement
Flammable Liquids Category 4 H227: Combustible liquid
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Specific target organ toxicity —

Single exposure

Category 3, Respiratory

system

H335: May cause respiratory
irritation

(Source: PubChem, Sigma-Aldrich)[1][2]
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GHS Pictograms:
e Corrosion
o Exclamation Mark

o Health Hazard

Toxicological Information

Quantitative toxicological data such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%) for 4-bromobut-2-yn-1-ol are not readily available in the public domain.
However, the GHS classification indicates that the substance is harmful through oral, dermal,
and inhalation routes of exposure.

Handling, Storage, and Personal Protective
Equipment (PPE)

Due to the hazardous nature of 4-bromobut-2-yn-1-ol, strict safety protocols must be followed
during handling and storage.

Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

e An emergency eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-bromobut-2-yn-1-ol:
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PPE Type

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene).

Skin and Body Protection

Alab coat, long pants, and closed-toe shoes.
For larger quantities or in case of potential
splashing, a chemical-resistant apron and boots

are recommended.

Respiratory Protection

If working outside a fume hood or if ventilation is
inadequate, a NIOSH-approved respirator with

an organic vapor cartridge is necessary.

Storage

o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from heat, sparks, open flames, and other ignition sources.

» Store away from incompatible materials such as strong oxidizing agents and strong bases.
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Storage Protocol for 4-bromobut-2-yn-1-ol

Receive Chemical

Inspect Container for Damage

l

Store in a Cool, Dry, Well-Ventilated Area

l

Segregate from Incompatible Materials

l

Ensure Proper Labeling

Secure Storage Location

Click to download full resolution via product page

Caption: Storage Protocol for 4-bromobut-2-yn-1-ol

Experimental Protocols and Safe Handling Workflow

The following workflow outlines a general procedure for the safe handling of 4-bromobut-2-yn-
1-ol in a laboratory setting.
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Safe Handling Workflow for 4-bromobut-2-yn-1-ol

Preparation:
- Don appropriate PPE
- Ensure fume hood is operational
- Have spill kit and quench solution ready

i

Weighing and Dispensing:
- Perform in a fume hood
- Use a tared, sealed container

'

Reaction Setup:
- Add to reaction vessel under inert atmosphere if necessary
- Control temperature as required

i

Reaction Work-up:
- Quench any unreacted material carefully
- Perform extractions in the fume hood

i

Cleanup:
- Decontaminate glassware
- Dispose of waste according to protocol

Click to download full resolution via product page
Caption: Safe Handling Workflow for 4-bromobut-2-yn-1-ol

Reactivity and Incompatibilities

While specific reactivity data for 4-bromobut-2-yn-1-ol is limited, information on similar
bromoalkynes suggests the following:

e Incompatible Materials: Strong oxidizing agents, strong bases, and some metals.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen bromide gas.
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» Reactivity: As a terminal alkyne, it can undergo reactions typical of this functional group. The

bromine atom also makes it susceptible to nucleophilic substitution.

First-Aid Measures

In case of exposure, immediate medical attention is required.

Exposure Route

First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

Skin Contact

Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated
clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Seek immediate medical

attention.

Spill and Disposal Procedures

Spill Response
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Spill Response Protocol

Evacuate Immediate Area

i

Ensure Adequate Ventilation

i

Don Appropriate PPE

i

Contain Spill with Inert Absorbent Material

i

Collect Absorbed Material into a Sealed Container

i

Decontaminate Spill Area

i

Dispose of Waste as Hazardous

Click to download full resolution via product page

Caption: Spill Response Protocol
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Waste Disposal

4-bromobut-2-yn-1-ol and any contaminated materials should be disposed of as hazardous
waste. Follow all federal, state, and local regulations for the disposal of halogenated organic
compounds. It is generally recommended to use a licensed professional waste disposal
service. Do not dispose of this chemical down the drain or into the environment.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.

o Specific Hazards Arising from the Chemical: The compound is a combustible liquid. Vapors
may form explosive mixtures with air.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

This guide is intended to provide essential safety and handling information. Always refer to the
most current and complete Safety Data Sheet (SDS) from your supplier before working with 4-
bromobut-2-yn-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3046928#safety-handling-and-msds-for-4-bromobut-
2-yn-1-0l]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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